N-butyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

• IUPAC Name: N-butyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C14H18N2O3/c1-2-3-9-15-13(17)8-10-16-11-6-4-5-7-12(11)19-14(16)18/h4-7H,2-3,8-10H2,1H3,(H,15,17)
• InChI Key: ZFGBCVGWNNDEKA-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CCN1C2=CC=CC=C2OC1=O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

“N-butyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide” is an organic compound with the molecular formula C12H14N2O3. It falls under the category of aromatic heterocycles.

Synthesis Analysis

The synthesis of oxazoles, which are part of the compound’s structure, can be achieved through various methods. One such method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2. Another method involves a [2 + 2 + 1] annulation of terminal alkynes, nitriles, and oxygen atoms.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms.

Scientific Research Applications

Mass Spectral Analysis

Mallen, Cort, and Cockerill (1979) investigated the mass spectral behavior of compounds like N-butyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide. They found that the mass spectral behavior is characterized by the cleavage of acylamino substituents and the elimination of a hydroxyl radical (Mallen, Cort, & Cockerill, 1979).

Pharmaceutical Applications

In the realm of pharmaceuticals, compounds similar to this compound have been explored for their potential in treating asthma and COPD, as mentioned by Norman (2012) in the evaluation of patent applications WO-2012085582 and WO-2012085583 (Norman, 2012).

Biological Properties

Saxena et al. (1984) synthesized and studied the biological properties of similar compounds, finding them to have considerable local anesthetic activity (Saxena, Singh, Agarwal, & Mehra, 1984).

Photoreactions in Organic Chemistry

Shima et al. (1984) explored the photoreactions of related compounds in organic solvents, providing insights into the chemical behavior of these compounds under light exposure (Shima, Tanabe, Furukawa, Saito, & Shirahashi, 1984).

Anticonvulsant Properties

Kamiński et al. (2015) synthesized a library of compounds including derivatives of this compound, revealing their potential as hybrid anticonvulsant agents (Kamiński, Rapacz, Łuszczki, Latacz, Obniska, Kieć‐Kononowicz, & Filipek, 2015).

Antimicrobial Activity

Evren, Yurttaş, and Yılmaz-Cankilic (2020) synthesized new derivatives and studied their antimicrobial activity, showing notable effectiveness against bacteria and fungi (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).